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Compound of Interest

Compound Name: Methyl D-phenylalaninate

Cat. No.: B3040560 Get Quote

An In-depth Technical Guide to Methyl D-phenylalaninate for Researchers and Drug

Development Professionals

Introduction
Methyl D-phenylalaninate is a derivative of the non-proteinogenic amino acid D-

phenylalanine. It serves as a crucial chiral building block in synthetic organic chemistry and is

of significant interest to researchers in the field of drug discovery and development. The

incorporation of D-amino acids, such as D-phenylalanine and its derivatives, into peptide

chains is a key strategy for enhancing the metabolic stability of peptide-based therapeutics.[1]

[2] By replacing the naturally occurring L-amino acids, the resulting peptides exhibit increased

resistance to enzymatic degradation by proteases, leading to a longer in vivo half-life.[1][2]

This technical guide provides a comprehensive overview of the physicochemical properties,

key applications, and experimental considerations for Methyl D-phenylalaninate, with a focus

on its hydrochloride salt, which is the common commercially available form.

Physicochemical Properties
Methyl D-phenylalaninate is typically handled as its hydrochloride salt to improve stability and

solubility. The properties of both the free base and the hydrochloride salt are summarized

below for easy reference and comparison.
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Property
Methyl D-
phenylalaninate

Methyl D-
phenylalaninate
Hydrochloride

Data Source(s)

Molecular Formula C₁₀H₁₃NO₂ C₁₀H₁₄ClNO₂ [3]

Molecular Weight 179.22 g/mol 215.68 g/mol [3][4]

CAS Number Not specified 13033-84-6 [4][5]

Appearance -
White to pale cream

crystalline powder
[5][6]

Melting Point - 159-163 °C [6]

Boiling Point -
264.2 °C at 760

mmHg
[6]

Density - ~1.1 g/cm³ [6]

Solubility -
Soluble in Ethanol and

Methanol
[6][7]

Optical Rotation -
[α]²⁰/D = -37.0 ± 1.0°

(c=2 in ethanol)
[6]

Storage Temperature - 2-8°C [6]

Core Applications in Research and Drug
Development
The primary utility of Methyl D-phenylalaninate lies in its application as a specialized building

block for synthesizing complex organic molecules and peptidomimetics. Its D-configuration is

pivotal for developing robust peptide drug candidates.

Peptide Synthesis: Methyl D-phenylalaninate is widely used in both solution-phase and

solid-phase peptide synthesis (SPPS).[1][7] Its incorporation into a peptide sequence can

sterically hinder the action of proteases that are specific to L-amino acid residues, thus

enhancing the peptide's therapeutic potential.[2]
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Pharmaceutical Intermediates: It is a key intermediate in the synthesis of a variety of

pharmaceuticals, including anti-diabetic, anti-tumor, and anti-HIV drugs.[8]

Chiral Auxiliary: In organic synthesis, its defined stereochemistry makes it a useful chiral

auxiliary, facilitating the production of enantiomerically pure compounds essential for

effective medications.[9]

Experimental Protocols
The following sections detail common experimental procedures involving Methyl D-
phenylalaninate.

General Workflow for Peptide Elongation using SPPS
Solid-Phase Peptide Synthesis (SPPS) is a standard method for incorporating amino acids like

Methyl D-phenylalaninate into a peptide chain. The D-phenylalanine methyl ester must first

be N-terminally protected (commonly with Fmoc) to be used in the standard Fmoc/tBu

synthesis strategy. The diagram below illustrates the logical workflow for this process.
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Solid Support
SPPS Cycle

Final Steps

Resin with Rink Amide Linker
1. Fmoc Deprotection

(e.g., 20% Piperidine in DMF) Wash
(DMF)

Remove Fmoc group 2. Amino Acid Coupling
(Fmoc-D-Phe-OH, HBTU/HOBt)

Wash
(DMF)

Couple protected
D-amino acid

Repeat for next
amino acid

3. Cleavage from Resin
& Side-chain Deprotection

(e.g., TFA Cocktail)

After final AA Purification
(RP-HPLC)
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Peptide Design & Synthesis

Enhanced Properties

Therapeutic Outcome

Methyl D-phenylalaninate
(Chiral Building Block)

Peptide Synthesis (SPPS)

Bioactive L-Peptide

Modified Peptide
(with D-Phe)

Increased Proteolytic
Stability

Biological Target
(e.g., GPCR)

Longer In Vivo
Half-life

Viable Drug Candidate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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